Copper-mediated electrophilic imination of alkenylzirconocenes with O-benzoyl ketoximes and aldoximes†

Chemical Communications Pub Date: 2013-04-25 DOI: 10.1039/C3CC41574K

Abstract

Copper-mediated electrophilic imination of alkenylzirconocenes generated in situ from alkynes and zirconocenes is accomplished under mild reaction conditions. The reaction can be used to prepare various 2-azadienes.

Graphical abstract: Copper-mediated electrophilic imination of alkenylzirconocenes with O-benzoyl ketoximes and aldoximes
Copper-mediated electrophilic imination of alkenylzirconocenes with O-benzoyl ketoximes and aldoximes†
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